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Compound of Interest

Compound Name: Benzethonium chloride

Cat. No.: B072770

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding the in vitro antimicrobial activity of benzethonium chloride.

Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action of benzethonium chloride?

Benzethonium chloride is a quaternary ammonium compound (QAC) that exerts its
antimicrobial effect through a multi-faceted approach, primarily targeting the microbial cell
membrane.[1][2][3][4] The positively charged quaternary nitrogen of the benzethonium
chloride molecule interacts with the negatively charged components of the bacterial cell wall.
[2] Subsequently, the hydrophobic tail penetrates the lipid bilayer, leading to a disruption of
membrane integrity, increased permeability, and leakage of essential cytoplasmic contents,
ultimately resulting in cell death.[1][4] Additionally, benzethonium chloride can cause protein
denaturation and has been observed to inhibit DNA synthesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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